ACY-775

• Molecular Formula: C17H19FN4O2
• Molecular Weight: 330.36 g/mol
• InChI: InChI=1S/C17H19FN4O2/c18-14-6-4-5-13(9-14)17(7-2-1-3-8-17)21-16-19-10-12(11-20-16)15(23)22-24/h4-6,9-11,24H,1-3,7-8H2,(H,22,23)(H,19,20,21)
• InChIKey: IYBURCQQEUNLDL-UHFFFAOYSA-N

ACY-775: Brain-Penetrant HDAC6 Inhibitor

ACY-775 is a small-molecule pyrimidine hydroxyl amide that acts as a potent and selective inhibitor of histone deacetylase 6 (HDAC6), with a reported IC50 of 7.5 nM . It is characterized by a high degree of isoform selectivity, displaying 60- to 1500-fold selectivity for HDAC6 over Class I HDACs (1, 2, 3, 8) [1]. A key feature distinguishing it from earlier HDAC6 inhibitors is its improved brain bioavailability, making it a preferred tool compound for neuroscience research [2].

Brain-penetrant CNS target engagement and pharmacodynamic studies

Isoform-selective HDAC6 inhibition over class I HDACs for cleaner pathway attribution

Substrate-selective Increases α-tubulin acetylation without altering histone H3K9

Dual pharmacology HDAC6/MBLAC2 inhibitor for vesicle biology research

• [1] Jochems, J., Boulden, J., Lee, B. G., Blendy, J. A., Jarpe, M., Mazitschek, R., Van Duzer, J. H., Jones, S., & Berton, O. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389–400. View Source
• [2] Jochems, J., Boulden, J., Lee, B. G., Blendy, J. A., Jarpe, M., Mazitschek, R., Van Duzer, J. H., Jones, S., & Berton, O. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389–400. View Source

Why ACY-775 Cannot Be Substituted

While several compounds can inhibit HDAC6, ACY-775 offers a unique combination of high potency, stringent isoform selectivity, and proven brain exposure that is not uniformly present in its chemical class [1]. Substituting ACY-775 with another HDAC6 inhibitor, such as Tubastatin A or the broad-spectrum inhibitor SAHA, risks introducing confounding off-target effects on Class I HDACs or failing to achieve adequate target engagement in the central nervous system [2]. These differences have direct functional consequences in vivo, as demonstrated by the lack of behavioral effect with Tubastatin A compared to the robust response induced by ACY-775 [3].

Tubastatin A has comparable HDAC6 potency but fails to engage CNS HDAC6 due to limited brain exposure.

Pan-HDAC inhibitors (vorinostat, TSA) potently inhibit class I HDACs, confounding HDAC6-specific mechanistic interpretation.

Structural analog ACY-738 shows different in vivo potency and lacks MBLAC2 activity, altering experimental readouts.

• [1] Jochems, J., Boulden, J., Lee, B. G., Blendy, J. A., Jarpe, M., Mazitschek, R., Van Duzer, J. H., Jones, S., & Berton, O. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389–400. View Source
• [2] Weïwer, M., Lewis, M. C., Wagner, F. F., & Holson, E. B. (2020). Therapeutic potential of isoform-selective HDAC inhibitors. Expert Opinion on Therapeutic Patents, 30(3), 195-208. View Source
• [3] Jochems, J., Boulden, J., Lee, B. G., Blendy, J. A., Jarpe, M., Mazitschek, R., Van Duzer, J. H., Jones, S., & Berton, O. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389–400. (See Figure 3c) View Source

Quantitative Differentiation Evidence

CNS Penetration Compared to Tubastatin A

A direct head-to-head comparison demonstrates that ACY-775 achieves superior functional target engagement in the brain compared to Tubastatin A. While both compounds have similar in vitro potency for HDAC6, only ACY-775 induces a significant increase in α-tubulin acetylation in the brain and stimulates exploratory behavior in mice, indicating its improved brain bioavailability translates to a measurable pharmacodynamic effect [1].

CNS Penetration

Head-to-head

ACY-775 brain/plasma AUC ratio >1; tubastatin A produces no detectable brain α-tubulin acetylation.

Supports CNS HDAC6 target engagement studies; tubastatin A may not engage central target.

Mouse whole-brain lysates; α-tubulin K40 western blot.

Evidence Dimension	In vivo brain target engagement (behavioral readout)
Target Compound Data	Significant increase in exploratory behavior in the open-field test (50 mg/kg, i.p.)
Comparator Or Baseline	Tubastatin A: No significant effect on exploratory behavior (10 mg/kg, i.p.)
Quantified Difference	Qualitative (Effect vs. No Effect)
Conditions	Male NIH Swiss mice, open-field test, 2 h post-administration

Why This Matters

This data proves that the improved brain bioavailability of ACY-775 is a critical, functional differentiator, enabling CNS studies that are not possible with the reference compound Tubastatin A.

• [1] Jochems, J., Boulden, J., Lee, B. G., Blendy, J. A., Jarpe, M., Mazitschek, R., Van Duzer, J. H., Jones, S., & Berton, O. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389–400. (See Figure 3c) View Source

Isoform Selectivity Over Class I HDACs

In a comparative in vitro panel assay against a range of HDAC isoforms, ACY-775 exhibits a dramatically higher selectivity for HDAC6 over Class I HDACs compared to the clinical-stage HDAC6 inhibitor Ricolinostat (ACY-1215). ACY-775 shows 533-fold selectivity, while Ricolinostat is only 7.5-fold selective [1].

Isoform Selectivity

Reported

HDAC6 IC₅₀ 7.5 nM; 280–1500-fold selectivity over class I HDACs vs. vorinostat (≤30-fold).

Reported selectivity window supports HDAC6-specific pathway interpretation.

Recombinant enzyme assays; n=2.

Evidence Dimension	Selectivity Ratio (HDAC6 vs. Class I HDACs)
Target Compound Data	533-fold selectivity (IC50 HDAC6: 2.3 μM; Mean IC50 for HDAC1,2,3,8: ~3.7 μM)
Comparator Or Baseline	Ricolinostat (ACY-1215): 7.5-fold selectivity (IC50 HDAC6: 0.26 μM; Mean IC50 for HDAC1,2,3,8: ~0.27 μM)
Quantified Difference	ACY-775 is 71 times more selective for HDAC6 over Class I HDACs than Ricolinostat.
Conditions	In vitro biochemical HDAC activity assay using recombinant human HDAC enzymes

Why This Matters

This higher selectivity minimizes the risk of confounding biological effects mediated by Class I HDAC inhibition, making ACY-775 a cleaner probe for studying HDAC6-specific functions, particularly in long-term or complex cellular assays.

• [1] Strebl, M. G., Campbell, A. J., Zhao, W., Schroeder, F. A., Riley, M. M., Chindavong, P. S., Morin, T. M., Haggarty, S. J., Wagner, F. F., Ritter, T. S., Chi, L., Hooker, J. M., & Wey, H.-Y. (2020). HDAC6 Brain Mapping with [18F]Bavarostat Enabled by a Novel Class of Fluorinated Inhibitors. ACS Chemical Neuroscience, 11(15), 2262–2275. (See Table 2) View Source

Substrate-Selective Tubulin Acetylation

A cross-study comparison reveals a fundamental difference in selectivity profile. ACY-775 is a highly selective HDAC6 inhibitor (IC50 = 7.5 nM), while Vorinostat (SAHA) is a potent, broad-spectrum pan-HDAC inhibitor with no significant selectivity (IC50 for HDAC6 = 4 nM, IC50 for HDAC1 = 30 nM) [1]. This results in ACY-775 having >60-fold selectivity for HDAC6 over Class I enzymes, whereas SAHA's potency is comparable across multiple classes.

Substrate Selectivity

Head-to-head

ACY-775 increases only α-tubulin K40 acetylation; TSA increases both α-tubulin and H3K9.

Supports dissection of cytoplasmic vs. nuclear HDAC6 functions.

RN46A-B14 neuronal cells; 4 h treatment.

Evidence Dimension	Isoform Selectivity Profile
Target Compound Data	HDAC6 IC50 = 7.5 nM; HDAC1 IC50 = 2.1 μM (>280-fold selectivity)
Comparator Or Baseline	Vorinostat (SAHA): HDAC6 IC50 = 4 nM; HDAC1 IC50 = 30 nM (<8-fold selectivity)
Quantified Difference	Approximately 35-fold greater selectivity for HDAC6 over HDAC1.
Conditions	In vitro biochemical assays with recombinant HDAC enzymes

Why This Matters

This profile is crucial for researchers who need to attribute a phenotype specifically to HDAC6 inhibition. Using a pan-inhibitor like SAHA introduces significant off-target activity against Class I HDACs, which have distinct and critical roles in cell cycle, apoptosis, and transcription, thereby confounding results.

• [1] Richon, V. M., Emiliani, S., Verdin, E., Webb, Y., Breslow, R., Rifkind, R. A., & Marks, P. A. (1998). A class of hybrid polar inducers of transformed cell differentiation inhibits histone deacetylases. Proceedings of the National Academy of Sciences, 95(6), 3003-3007. View Source

Behavioral Dose Differentiation vs. ACY-738

Target occupancy of ACY-775 in the non-human primate brain was quantitatively assessed using PET imaging with the HDAC6-selective radiotracer [18F]Bavarostat. Pre-treatment with ACY-775 resulted in an estimated 58.9% blockade of the target in the brain, demonstrating its ability to cross the blood-brain barrier and engage its target in a living primate brain at a systemically administered dose [1].

Behavioral Dose

Head-to-head

50 mg/kg (ACY-775) vs 5 mg/kg (ACY-738) for anti-immobility in TST; brain α-tubulin acetylation confirmed.

Approximately 10-fold dose difference; may influence study design and resource planning.

Tail suspension test; neuron-specific HDAC6 KO validated.

Evidence Dimension	In vivo CNS Target Occupancy
Target Compound Data	58.9% blockade of [18F]Bavarostat binding in the brain
Comparator Or Baseline	Baseline (No inhibitor)
Quantified Difference	58.9% reduction in radiotracer binding
Conditions	Rhesus monkey, 2 mg/kg ACY-775 i.v., PET imaging with [18F]Bavarostat

Why This Matters

This data provides a high level of confidence in using ACY-775 for preclinical neuroscience research in higher-order species. For procurement, this evidence supports the selection of ACY-775 over less well-characterized or non-brain-penetrant HDAC6 inhibitors for studies requiring guaranteed CNS target engagement.

• [1] Fang, X. T., Zheng, M. Q., Holden, D., Fowles, K., Tamagnan, G., Hooker, J. M., Huang, Y., & Carson, R. E. (2020). Assessment of HDAC6 PET radiotracer 18F-Bavarostat. Journal of Nuclear Medicine, 61(supplement 1), 1021. View Source

Optimal Use Cases for ACY-775

Brain-Penetrant Target Engagement Studies

Its proven ability to cross the blood-brain barrier and achieve significant target occupancy makes ACY-775 the ideal candidate for preclinical studies of neurological and psychiatric disorders, such as depression, anxiety, and Charcot-Marie-Tooth disease, where brain exposure is non-negotiable for efficacy [1]. Its functional effects in behavioral models (e.g., open-field test) validate its use for in vivo proof-of-concept studies [2].

Cytoplasmic vs. Nuclear Function Dissection

For researchers dissecting the specific role of HDAC6 in complex biological pathways, ACY-775 is superior to pan-inhibitors (e.g., SAHA) or less selective HDAC6 inhibitors (e.g., Ricolinostat). Its >500-fold selectivity for HDAC6 over Class I HDACs, as demonstrated in direct comparisons, minimizes confounding off-target effects and enables cleaner interpretation of results [3].

Behavioral Pharmacology in Mood and Anxiety

The availability of quantitative PET data in a primate model positions ACY-775 as a benchmark compound for validating new HDAC6-targeted PET tracers or for use in dose-finding studies for novel CNS drug candidates [4]. Researchers can use ACY-775 to establish a baseline for expected target occupancy in the brain.

Application

Selection Property

Validation Focus

CNS HDAC6 target engagement studies

Brain-penetrant exposure profile

Central α-tubulin acetylation assay

Cytoplasmic HDAC6 functional studies

Substrate-selective α-tubulin acetylation without histone H3 modification

Western blot for α-tubulin K40 vs H3K9

Stress-related behavioral research

Behaviorally validated CNS HDAC6 inhibition (neuron-specific KO confirmed)

Tail suspension test; brain α-tubulin acetylation

MBLAC2/HDAC6 dual-target studies

Dual HDAC6/MBLAC2 inhibitor; ACY-738 as selectivity control

Vesicle accumulation assay; parallel ACY-738 control

• [1] Jochems, J., Boulden, J., Lee, B. G., Blendy, J. A., Jarpe, M., Mazitschek, R., Van Duzer, J. H., Jones, S., & Berton, O. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389–400. View Source
• [2] Jochems, J., Boulden, J., Lee, B. G., Blendy, J. A., Jarpe, M., Mazitschek, R., Van Duzer, J. H., Jones, S., & Berton, O. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389–400. (See Figure 3b) View Source
• [3] Strebl, M. G., Campbell, A. J., Zhao, W., Schroeder, F. A., Riley, M. M., Chindavong, P. S., Morin, T. M., Haggarty, S. J., Wagner, F. F., Ritter, T. S., Chi, L., Hooker, J. M., & Wey, H.-Y. (2020). HDAC6 Brain Mapping with [18F]Bavarostat Enabled by a Novel Class of Fluorinated Inhibitors. ACS Chemical Neuroscience, 11(15), 2262–2275. (See Table 2) View Source
• [4] Fang, X. T., Zheng, M. Q., Holden, D., Fowles, K., Tamagnan, G., Hooker, J. M., Huang, Y., & Carson, R. E. (2020). Assessment of HDAC6 PET radiotracer 18F-Bavarostat. Journal of Nuclear Medicine, 61(supplement 1), 1021. View Source